![molecular formula C19H14N2O B2932177 2-Biphenyl-4-yl-1,3-benzoxazol-5-amine CAS No. 93075-61-7](/img/structure/B2932177.png)
2-Biphenyl-4-yl-1,3-benzoxazol-5-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Biphenyl-4-yl-1,3-benzoxazol-5-amine is a chemical compound with the linear formula C19H14N2O . It is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of 2-Biphenyl-4-yl-1,3-benzoxazol-5-amine consists of a benzoxazole ring attached to a biphenyl group . The compound has a molecular weight of 286.336 .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Biphenyl-4-yl-1,3-benzoxazol-5-amine include a linear formula of C19H14N2O and a molecular weight of 286.336 .Scientific Research Applications
Corrosion Inhibition
This compound has been applied as a corrosion inhibitor with an efficiency of 99% at low concentrations ranging from 50-1000ppm .
Antibacterial Activity
It has shown antibacterial activity with inhibition diameters of 12±2.1mm and 15±2.4mm against E.coli and Bacillus spp bacteria respectively .
Apoptosis Induction in Cancer Cells
Although not directly linked to the exact compound , related benzoxazole derivatives have been studied for their ability to induce apoptosis in cancer cells, such as BT-474 cells .
Antifungal Activity
Similar compounds have displayed significant antifungal activity against Rhizopus oryzae , which suggests potential applications for 2-Biphenyl-4-yl-1,3-benzoxazol-5-amine in antifungal treatments .
Antiviral Activity
Indole derivatives, which share structural similarities with benzoxazoles, have been investigated for their antiviral activity against a range of RNA and DNA viruses .
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 2-Biphenyl-4-yl-1,3-benzoxazol-5-amine are currently unknown. This compound is part of a collection of rare and unique chemicals provided to early discovery researchers
Mode of Action
Benzoxazole compounds are known to undergo a series of reactions involving the formation of carbinolamine by addition of an amine to a double bond c=o, elimination of a water molecule, and intramolecular cyclization leading to the formation of spiro compounds .
Result of Action
It’s worth noting that benzoxazole compounds have been associated with various biological activities, including antimicrobial, antiviral, and anticancer activities
Action Environment
Factors such as temperature, pH, and the presence of other compounds can potentially affect the action of this compound
properties
IUPAC Name |
2-(4-phenylphenyl)-1,3-benzoxazol-5-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14N2O/c20-16-10-11-18-17(12-16)21-19(22-18)15-8-6-14(7-9-15)13-4-2-1-3-5-13/h1-12H,20H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IANOMZFWVQGEPK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)C3=NC4=C(O3)C=CC(=C4)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Biphenyl-4-yl-1,3-benzoxazol-5-amine | |
CAS RN |
93075-61-7 |
Source
|
Record name | 2-(1,1'-BIPHENYL)-4-YL-1,3-BENZOXAZOL-5-AMINE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.